Cas no 960527-40-6 (Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate)
960527-40-6 structure
Product Name:Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate
CAS No:960527-40-6
MF:C11H16BrNO2S
MW:306.219241142273
CID:4723370
Update Time:2023-08-16
Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate
- propan-2-yl 2-bromo-5-(2-methylpropyl)-1,3-thiazole-4-carboxylate
- Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate
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- Inchi: 1S/C11H16BrNO2S/c1-6(2)5-8-9(13-11(12)16-8)10(14)15-7(3)4/h6-7H,5H2,1-4H3
- InChI Key: DVQZYDUSWJFVJB-UHFFFAOYSA-N
- SMILES: BrC1=NC(C(=O)OC(C)C)=C(CC(C)C)S1
Computed Properties
- Exact Mass: 305.00851 g/mol
- Monoisotopic Mass: 305.00851 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 67.4
- Molecular Weight: 306.22
Isopropyl 2-bromo-5-isobutylthiazole-4-carboxylate Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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